molecular formula C10H11BrClNO2 B1487233 2-(4-Bromo-3-chlorophenoxy)-N,N-dimethyl-acetamide CAS No. 2022745-94-2

2-(4-Bromo-3-chlorophenoxy)-N,N-dimethyl-acetamide

Cat. No. B1487233
CAS RN: 2022745-94-2
M. Wt: 292.55 g/mol
InChI Key: HDSIMQCGLZYRHI-UHFFFAOYSA-N
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Description

2-(4-Bromo-3-chlorophenoxy)-N,N-dimethyl-acetamide, also known as BCPA, is a compound that has been used in a variety of scientific research applications. It is a member of the phenoxyacetamide family, which is characterized by their ability to interact with biological systems and act as a substrate for enzymes. BCPA has been studied for its potential use in drug design, as well as for its ability to modulate cell signaling pathways.

Scientific Research Applications

Potential Pesticides

Studies have characterized new derivatives of phenoxyacetamide, which include structures related to "2-(4-Bromo-3-chlorophenoxy)-N,N-dimethyl-acetamide". These derivatives have been investigated for their potential use as pesticides. X-ray powder diffraction was used to characterize these compounds, indicating their potential application in developing new pesticide formulations (Olszewska, Tarasiuk, & Pikus, 2009); (Olszewska, Tarasiuk, & Pikus, 2011).

Molecular Docking and Cytotoxicity Studies

Research into N-substituted derivatives revealed their potential antibacterial properties and moderate enzyme inhibition capabilities, suggesting applications in medicinal chemistry for drug development. These compounds underwent molecular docking and cytotoxicity studies to evaluate their effectiveness against bacterial strains and their interaction with proteins such as α-chymotrypsin (Siddiqui et al., 2014).

Biological Screening for Neurological Applications

Further synthesis and characterization of derivatives aimed at exploring their biological activities, particularly for neurological applications, have been conducted. These studies include the evaluation of anticonvulsant and antidepressant activities, providing a foundation for the development of new therapeutic agents (Xie, Tang, Pan, & Guan, 2013).

Learning and Memory Ability

The effects of specific derivatives on learning and memory abilities in animal models have been examined, suggesting potential cognitive benefits. Such studies investigate the mechanisms of action, including the inhibition of acetylcholinesterase in the brain, which could have implications for treating neurodegenerative diseases (Yu Wen-guo, 2011).

properties

IUPAC Name

2-(4-bromo-3-chlorophenoxy)-N,N-dimethylacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11BrClNO2/c1-13(2)10(14)6-15-7-3-4-8(11)9(12)5-7/h3-5H,6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HDSIMQCGLZYRHI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)COC1=CC(=C(C=C1)Br)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11BrClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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